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Compound Name:
(3-Chloropropyl)sulfamoyl

Chloride

CAS No.: 42065-72-5

Cat. No.: B1426127

Get Quote
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Executive Summary & Chemical Identity
(3-Chloropropyl)sulfamoyl chloride (CAS 42065-72-5) is a specialized heterobifunctional

reagent utilized in medicinal chemistry for the construction of sulfamide-based

pharmacophores.[1] Unlike simple sulfonyl chlorides, this molecule possesses two distinct

electrophilic sites with differentiated reactivity profiles: a highly reactive sulfamoyl chloride

terminus (

) and a latent alkyl chloride tail (

).

This dual-reactivity allows researchers to perform sequential functionalization—typically

establishing the sulfamide linkage first under mild conditions, followed by cyclization or

alkylation at the propyl chloride site. It is a critical building block in the development of antiviral
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agents (e.g., CHIKV nsP2 inhibitors) and enzyme inhibitors where stable urea bioisosteres are

required.

Physicochemical Framework
Property Data Note

CAS Number 42065-72-5 Primary identifier

Formula

Molecular Weight 192.06 g/mol

Appearance Colorless to pale yellow liquid
Hygroscopic; hydrolyzes in

moist air

Density ~1.47 g/cm³ Estimated

Solubility , THF, EtOAc
Reacts violently with

water/alcohols

Storage
2–8°C, Inert Atmosphere (Ar/

)

Thermally unstable above

ambient temps

Synthesis Logic & Production
Expertise Note: The commercial availability of this reagent can be sporadic. Consequently, in-

house synthesis is often required. The standard route involves the reaction of 3-

chloropropylamine hydrochloride with sulfuryl chloride (

).

Causality in Synthesis Design: The reaction is driven by the nucleophilic attack of the amine on

the sulfuryl chloride. However, the choice of 3-chloropropylamine hydrochloride (salt form)

rather than the free amine is deliberate. Using the salt allows for a controlled release of the free

amine (via base addition) or direct reaction in the presence of a catalyst, preventing the rapid,

exothermic polymerization that can occur with free amines and

.

Synthesis Workflow (DOT Visualization)
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Figure 1: Synthetic pathway for CAS 42065-72-5 via sulfuryl chloride activation.[2] Note the

evolution of HCl gas requires efficient trapping.

Mechanistic Reactivity & Experimental Protocol
The utility of CAS 42065-72-5 lies in its chemoselectivity.

Site A (Sulfamoyl Chloride): Reacts rapidly with nucleophiles (primary/secondary amines) at

0°C to room temperature. This forms the sulfamide core.

Site B (Alkyl Chloride): Remains inert under the conditions used for Site A. It requires

elevated temperatures (>60°C) or iodide catalysis (Finkelstein conditions) to undergo

nucleophilic substitution.

Standardized Coupling Protocol (Self-Validating)
Objective: Coupling (3-Chloropropyl)sulfamoyl chloride with a secondary amine (Sequence

A).

Reagents:

Substrate: Secondary amine (1.0 equiv)

Reagent: (3-Chloropropyl)sulfamoyl chloride (1.1 equiv)[3][4]

Base: Triethylamine (
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) or DIPEA (2.5 equiv)

Solvent: Anhydrous Dichloromethane (DCM)

Step-by-Step Methodology:

Preparation: In a flame-dried round-bottom flask under Argon, dissolve the secondary amine

(1.0 equiv) and

(2.5 equiv) in anhydrous DCM (0.2 M concentration).

Cryogenic Addition: Cool the solution to 0°C using an ice bath. Causality: Low temperature

prevents competing side reactions at the alkyl chloride site and minimizes hydrolysis.

Reagent Introduction: Add (3-Chloropropyl)sulfamoyl chloride dropwise via syringe.

Observation Check: Slight fuming may occur; ensure venting is adequate.

Reaction Monitoring: Stir at 0°C for 30 minutes, then allow to warm to room temperature over

2 hours. Monitor via TLC (or LC-MS). The starting amine should disappear.

Quench & Workup: Quench with saturated

. Extract with DCM (

). Wash organics with brine, dry over

, and concentrate.

Validation:

NMR should show the propyl chain signals (

ppm for

) intact, confirming only the sulfamoyl coupling occurred.

Divergent Reactivity Visualization
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Path A: Kinetic Control (0°C)

Path B: Thermodynamic Control (>60°C / NaI)
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Figure 2: Chemoselective pathways. Path A yields linear sulfamides; Path B forces cyclization

to sultams.

Applications in Drug Discovery
The primary application of CAS 42065-72-5 is in the synthesis of sulfamide bioisosteres of

ureas and amides. Sulfamides (
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) possess tetrahedral geometry, offering different hydrogen-bonding vectors compared to
planar ureas.

Case Study: Antiviral Therapeutics (Chikungunya Virus) Research has highlighted the use of

(3-chloropropyl)sulfamoyl chloride in synthesizing inhibitors for the nsP2 helicase of the

Chikungunya virus (CHIKV).[4]

Mechanism: The reagent is used to append a sulfamoyl moiety to a scaffold (e.g., an

oxaspiropiperidine or amino acid derivative).

Outcome: The resulting sulfamide linker improves metabolic stability and enhances binding

affinity within the viral protease/helicase active site compared to the corresponding

carboxamide [1].

Heterocyclic Synthesis: Beyond linkers, this reagent is a precursor for 1,1-dioxo-1,2-

thiazetidines (4-membered rings) and 1,2-thiazines (6-membered rings) via intramolecular

alkylation, providing access to novel S-heterocycles not easily accessible via standard

sulfonylation.

Safety & Handling
Hazards: Corrosive (Skin Corr. 1B), causes severe eye damage. Reacts violently with water

to release HCl and sulfuric acid derivatives.

Storage: Must be stored under inert gas (Argon/Nitrogen) in a desiccator. Refrigeration (2-

8°C) is mandatory to prevent thermal decomposition.

Spill Protocol: Do not use water. Neutralize with weak base (sodium carbonate) and absorb

with inert material (vermiculite).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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